6-bromo-2-(4-ethylphenyl)-N-[1-methyl-2-(4-methyl-1-piperidinyl)ethyl]-4-quinolinecarboxamide
Description
Synthesis Analysis
The synthesis of quinoline derivatives typically involves strategies such as the Buchwald–Hartwig amination, starting from halogenated precursors. For example, new series of quinolines have been synthesized via this method, showcasing the versatility in functionalizing the quinoline core for potential biological activity (Bonacorso et al., 2018).
Molecular Structure Analysis
Quinoline derivatives often exhibit complex molecular structures with potential for varied biological activities. For instance, structural studies on similar compounds have provided insights into their potential as HIV-1 integrase inhibitors, highlighting the importance of molecular conformation in biological efficacy (Vandurm et al., 2009).
Chemical Reactions and Properties
Quinoline derivatives engage in a range of chemical reactions, influenced by their functional groups. For example, N-aryl quinazoline derivatives have been synthesized through reactions involving bromination and amination, indicating the reactivity of such compounds towards forming biologically active molecules (Babu et al., 2015).
Physical Properties Analysis
The physical properties of quinoline derivatives, such as solubility and crystalline structure, are crucial for their application in medicinal chemistry. The detailed molecular and crystal structure analysis provides insight into the physicochemical characteristics and stability of these compounds (Anthal et al., 2018).
Chemical Properties Analysis
The chemical properties, including reactivity and stability, are defined by the quinoline core and its substituents. These properties are essential for understanding the compound's behavior in biological systems and its potential as a therapeutic agent. Studies on similar compounds have explored their antimicrobial and cytotoxic activities, providing a foundation for assessing the biological relevance of new quinoline derivatives (Dinakaran et al., 2003).
properties
IUPAC Name |
6-bromo-2-(4-ethylphenyl)-N-[1-(4-methylpiperidin-1-yl)propan-2-yl]quinoline-4-carboxamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H32BrN3O/c1-4-20-5-7-21(8-6-20)26-16-24(23-15-22(28)9-10-25(23)30-26)27(32)29-19(3)17-31-13-11-18(2)12-14-31/h5-10,15-16,18-19H,4,11-14,17H2,1-3H3,(H,29,32) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MFXHVUHFPRIWJM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)C2=NC3=C(C=C(C=C3)Br)C(=C2)C(=O)NC(C)CN4CCC(CC4)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H32BrN3O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
494.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-bromo-2-(4-ethylphenyl)-N-[1-(4-methylpiperidin-1-yl)propan-2-yl]quinoline-4-carboxamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.